
An In-depth Technical Guide to the
Spectroscopic Data of Flurenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Flurenol

CAS No.: 188853-09-0

Cat. No.: B065278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for Flurenol (9-

hydroxyfluorene), a compound noted for its activity as a dopamine reuptake inhibitor. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, along with standardized experimental protocols for data acquisition

and visualizations of relevant biochemical and analytical workflows.

Spectroscopic Data Presentation
The quantitative spectroscopic data for Flurenol are summarized in the tables below for ease

of reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Flurenol
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Chemical Shift (δ) ppm Description

7.62 Aromatic Proton

7.61 Aromatic Proton

7.37 Aromatic Proton

7.30 Aromatic Proton

5.52 Methine Proton (C-9)

1.98 Hydroxyl Proton

Solvent: CDCl₃, Frequency: 400 MHz[1]

Table 2: ¹³C NMR Spectroscopic Data for Flurenol

Chemical Shift (δ) ppm Carbon Type

~120-150 Aromatic Carbons

~60-80 Carbinol Carbon (C-9)

Note: Specific peak assignments for all aromatic carbons were not available in the cited

literature. The ranges are typical for this class of compound.

Table 3: Mass Spectrometry (GC-MS) Data for Flurenol
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Mass-to-Charge Ratio (m/z) Relative Intensity (%)

183.0 12.1

182.0 (Molecular Ion) 90.1

181.0 100.0

180.0 7.3

166.0 4.0

165.0 12.6

164.0 3.0

163.0 3.9

153.0 19.0

152.0 24.8

151.0 7.2

76.0 3.8

Ionization Method: Electron Ionization (EI)

Table 4: Infrared (IR) Spectroscopy Peak Data for Flurenol

Wavenumber (cm⁻¹) Functional Group Assignment

~3400-3200 O-H stretch (alcohol)

~3100-3000 C-H stretch (aromatic)

~1600-1450 C=C stretch (aromatic ring)

~1260-1000 C-O stretch (alcohol)

Note: The IR peak data is characteristic for the functional groups present in Flurenol. Specific

peak values can vary slightly based on the sampling method.
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Experimental Protocols
The following are detailed methodologies for the acquisition of the spectroscopic data

presented above.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of Flurenol to elucidate its molecular structure.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

Weigh approximately 5-25 mg of solid Flurenol.

Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean,

dry vial.

Filter the solution through a pipette with a small plug of glass wool directly into a clean 5

mm NMR tube to remove any particulate matter.

Ensure the sample height in the NMR tube is approximately 4-5 cm.

Cap the NMR tube securely.

Data Acquisition:

Insert the sample into the NMR spectrometer.

Lock onto the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity.

For ¹H NMR, acquire the spectrum using a standard pulse sequence.

For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence. This may

require a longer acquisition time due to the lower natural abundance and sensitivity of the

¹³C nucleus.
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Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase

correction, and baseline correction.

Calibrate the chemical shift scale using the residual solvent peak (CHCl₃ at 7.26 ppm for

¹H NMR; CDCl₃ at 77.16 ppm for ¹³C NMR).

Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

2.2. Attenuated Total Reflectance-Infrared (ATR-IR) Spectroscopy

Objective: To identify the functional groups present in Flurenol.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR

accessory.

Sample Preparation:

Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a soft

tissue dampened with isopropanol and allowing it to dry completely.

Place a small amount (a few milligrams) of solid Flurenol powder directly onto the center

of the ATR crystal.

Lower the press arm to apply firm and even pressure to the sample, ensuring good

contact with the crystal surface.

Data Acquisition:

Collect a background spectrum of the empty, clean ATR crystal. This will be automatically

subtracted from the sample spectrum.

Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-

to-noise ratio.

The resulting spectrum will be displayed in terms of absorbance or transmittance versus

wavenumber (cm⁻¹).

After analysis, clean the ATR crystal and press arm thoroughly.
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2.3. Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of Flurenol.

Instrumentation: A GC-MS system with an electron ionization (EI) source.

Sample Preparation:

Prepare a dilute solution of Flurenol (approximately 10 µg/mL) in a volatile organic solvent

such as dichloromethane or ethyl acetate.[2]

Ensure the sample is fully dissolved and free of any particulate matter. If necessary,

centrifuge or filter the solution.[3]

Transfer the solution to a 1.5 mL glass autosampler vial.[2]

Data Acquisition:

Set the GC-MS parameters. A typical setup might include:

Injector Temperature: 250 °C

Column: A non-polar capillary column (e.g., DB-5ms).

Oven Program: Start at a lower temperature (e.g., 60 °C), hold for 1-2 minutes, then

ramp up to a higher temperature (e.g., 280-300 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Source Temperature: ~230 °C

Ionization Energy: 70 eV

Mass Range: Scan from m/z 40 to 500.

Inject 1 µL of the sample solution into the GC.

The compound will be separated from the solvent and any impurities on the GC column

based on its volatility and interaction with the stationary phase.
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As Flurenol elutes from the column, it enters the mass spectrometer, where it is ionized

and fragmented.

The mass analyzer separates the resulting ions based on their mass-to-charge ratio, and

the detector records their abundance. The resulting mass spectrum can then be analyzed.

Mandatory Visualizations
3.1. Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic identification of a

chemical compound like Flurenol.
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Spectroscopic analysis workflow for Flurenol.
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3.2. Signaling Pathway: Dopamine Reuptake Inhibition

Flurenol functions as a dopamine reuptake inhibitor. This mechanism is crucial for its

wakefulness-promoting effects. The diagram below illustrates this process at the neuronal

synapse.
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Mechanism of dopamine reuptake inhibition by Flurenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://m.chemicalbook.com/SpectrumEN_1689-64-1_13CNMR.htm
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://scioninstruments.com/us/blog/sample-preparation-gc-ms/
https://www.benchchem.com/product/b065278/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-flurenol
https://www.benchchem.com/product/b065278/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-flurenol
https://www.benchchem.com/product/b065278/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-flurenol
https://www.benchchem.com/product/b065278/docs#an-in-depth-technical-guide-to-the-spectroscopic-data-of-flurenol
https://www.benchchem.com/product/b065278?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

